Lipophilicity and CNS Drug-Likeness
The target compound exhibits a calculated logP of 2.694–2.8 (±0.3), positioning it favorably within the optimal CNS drug-like range (logP 2–4) . In contrast, the fully aromatic analog 3-Propyl-1H-indole-7-carboxylic acid (CAS 1556314-03-4) shows a slightly higher logP of 2.8186, indicating marginally increased lipophilicity . The unsubstituted indoline-7-carboxylic acid (CAS 15861-40-2) is significantly less lipophilic due to the absence of the propyl group (logP not reported but expected <2) . The N-Boc-protected derivative (CAS 143262-20-8) exhibits a comparable logP of 2.7474 but lacks the free carboxylic acid required for conjugation or salt formation .
| Evidence Dimension | Calculated logP (Lipophilicity) |
|---|---|
| Target Compound Data | 2.694 (Leyan) or 2.8 ± 0.3 (Vulcanchem) |
| Comparator Or Baseline | 3-Propyl-1H-indole-7-carboxylic acid: logP = 2.8186; N-Boc-indoline-7-carboxylic acid: logP = 2.7474; Unsubstituted indoline-7-carboxylic acid: logP not reported |
| Quantified Difference | Target vs. aromatic analog: ΔlogP ≈ -0.1 (lower lipophilicity); Target vs. Boc-protected: ΔlogP ≈ -0.05 (similar lipophilicity but with free acid functionality) |
| Conditions | Calculated logP values from vendor datasheets using standardized algorithms |
Why This Matters
Lipophilicity directly influences passive membrane permeability and CNS penetration; a logP difference of 0.1–0.5 units can significantly alter compound distribution and off-target binding, making the target compound a more predictable choice for CNS-targeted library synthesis.
